Cas no 174503-68-5 (5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole)

• Product Name: 5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole
• CAS No: 174503-68-5
• MF: C₁₈H₁₂BrClN₂OS
• MW: 419.722681045532
• CID: 1367777
• PubChem ID: 1098323
• Update Time: 2025-04-20

5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole
• 5-(4-bromonaphthalen-1-yl)oxy-6-chloro-2-methylsulfanyl-1H-benzimidazole
• 1H-Benzimidazole, 5-((4-bromo-1-naphthalenyl)oxy)-6-chloro-2-(methylthio)-
• SR-01000395231-1
• 174503-68-5
• 5-((4-Bromo-1-naphthalenyl)oxy)-6-chloro-2-(methylthio)-1H-benzimidazole
• Oprea1_185846
• DTXSID80169841
• SR-01000395231
• G 1577
• Oprea1_626091

• Inchi： 1S/C18H12BrClN2OS/c1-24-18-21-14-8-13(20)17(9-15(14)22-18)23-16-7-6-12(19)10-4-2-3-5-11(10)16/h2-9H,1H3,(H,21,22)
• InChI Key： UIKUMCWBHANAEL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CC=CC=21)OC1C(=CC2=C(C=1)N=C(N2)SC)Cl

Computed Properties

• Exact Mass: 417.95436
• Monoisotopic Mass: 417.95422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 37.91
• LogP: 6.4